Cas no 960138-28-7 (3-Fluoropyridine-2,6-diamine)

• Product Name: 3-Fluoropyridine-2,6-diamine
• CAS No: 960138-28-7
• MF: C₅H₆FN₃
• MW: 127.119643688202
• MDL: MFCD08062926
• CID: 833812
• PubChem ID: 53422967
• Update Time: 2025-06-08

3-Fluoropyridine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoropyridine-2,6-diamine
• 2,6-Diamino-3-fluoropyridine
• 3-Fluoro-2,6-pyridinediamine (ACI)
• AC-23444
• DB-080395
• DTXSID30698196
• 960138-28-7
• SB52713
• CS-0325586
• AKOS006284731
• SCHEMBL21223626

• MDL： MFCD08062926
• Inchi： 1S/C5H6FN3/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H4,7,8,9)
• InChI Key： IBULQJBQFLESAS-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC(N)=CC=1

Computed Properties

• Exact Mass: 127.05500
• Monoisotopic Mass: 127.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93000
• LogP: 1.54750

Additional information on 3-Fluoropyridine-2,6-diamine

Recent Advances in the Study of 3-Fluoropyridine-2,6-diamine (CAS: 960138-28-7) in Chemical Biology and Pharmaceutical Research

3-Fluoropyridine-2,6-diamine (CAS: 960138-28-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, biological activity, and utility as a building block for more complex molecules. This research brief consolidates the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 3-Fluoropyridine-2,6-diamine has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of palladium-catalyzed amination reactions to achieve high selectivity and efficiency in the synthesis of this compound. The study emphasized the importance of the fluorine substituent in enhancing the compound's reactivity and stability, making it a valuable intermediate for further derivatization.

In terms of biological activity, 3-Fluoropyridine-2,6-diamine has shown promise as a scaffold for the development of kinase inhibitors. Research conducted by a team at the University of Cambridge demonstrated that derivatives of this compound exhibit potent inhibitory effects against a range of kinases implicated in cancer and inflammatory diseases. The fluorine atom at the 3-position was found to play a critical role in binding affinity, as it forms favorable interactions with the kinase active site. These findings were published in Bioorganic & Medicinal Chemistry Letters in early 2024.

Another area of interest is the application of 3-Fluoropyridine-2,6-diamine in the design of fluorescent probes for biological imaging. A recent study in Chemical Communications described the development of a series of fluorophore-conjugated derivatives that exhibit strong fluorescence in the visible spectrum. These probes were successfully used to track cellular processes in real-time, offering new tools for studying intracellular signaling pathways. The versatility of 3-Fluoropyridine-2,6-diamine as a core structure for probe design underscores its potential in chemical biology.

Despite these advancements, challenges remain in the large-scale production and application of 3-Fluoropyridine-2,6-diamine. Issues such as cost-effectiveness, scalability, and the need for further toxicological studies were highlighted in a 2023 review article in Drug Discovery Today. The review called for collaborative efforts between academia and industry to address these challenges and unlock the full potential of this compound in therapeutic and diagnostic applications.

In conclusion, 3-Fluoropyridine-2,6-diamine (CAS: 960138-28-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to fluorescent probe design, with ongoing studies exploring new avenues for its use. Continued research and innovation in synthesis and application will be crucial to fully realizing its potential in the field.